1-([1,1'-Biphenyl]-4-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone

• IUPAC Name: 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-(4-phenylphenyl)ethanone
• InChI: InChI=1S/C22H18N2OS2/c1-14-15(2)27-22-20(14)21(23-13-24-22)26-12-19(25)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-11,13H,12H2,1-2H3
• InChI Key: BXBFHFFCGZRWQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC=N2)SCC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C
• Molecular Formula: C22H18N2OS2
• Molecular Weight: 390.5 g/mol
• CAS No.: 453583-43-2

Description

1-([1,1'-Biphenyl]-4-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H18N2OS2 and its molecular weight is 390.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Thieno[2,3-d]pyrimidine derivatives are synthesized through various chemical reactions, showcasing their adaptability in creating novel compounds with potential applications in drug development and material science. For instance, the synthesis of diheteroaryl thienothiophene derivatives demonstrates the capability to generate compounds with specific structural features, potentially leading to unique physical, chemical, or biological properties (Mabkhot, Al-Majid, & Alamary, 2011). These synthetic methodologies can be applied to design molecules with desired functionalities for various scientific applications.

Biological Activities

Thieno[2,3-d]pyrimidine derivatives exhibit a range of biological activities, including antimicrobial, antifungal, antitumor, and antioxidant properties. This highlights their potential in the development of new therapeutic agents. For example, novel thienopyrimidine derivatives have shown significant antitumor and antioxidant activity, suggesting their utility in cancer research and the development of novel anticancer drugs (Abu‐Hashem, El-Shehry, & Badria, 2010). Additionally, the synthesis and characterization of novel thieno-fused bicyclic compounds with potential antibacterial activity further underscore the relevance of these compounds in medicinal chemistry and drug discovery efforts (Mabkhot et al., 2015).

Material Science Applications

Some thieno[2,3-d]pyrimidine derivatives have been investigated for their potential in material science, such as the development of novel dyes and organic semiconductors. The structural versatility of these compounds allows for the fine-tuning of their optical and electronic properties, making them suitable for applications in organic electronics and as functional materials in various technological applications. For instance, thienopyrimidine-based chromophores have been applied to polyester fibers, creating hues ranging from greenish-yellow to orange, demonstrating their utility in dyeing and materials science (Ho & Yao, 2013).